Cas no 2580207-39-0 (Ethyl 3-(1-aminocyclopentyl)prop-2-ynoate)

• Product Name: Ethyl 3-(1-aminocyclopentyl)prop-2-ynoate
• CAS No: 2580207-39-0
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 6098242
• PubChem ID: 165885947
• Update Time: 2025-06-26

Ethyl 3-(1-aminocyclopentyl)prop-2-ynoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(1-aminocyclopentyl)prop-2-ynoate
• 2580207-39-0
• EN300-27729853
• Ethyl 3-(1-aminocyclopentyl)prop-2-ynoate

• Inchi： 1S/C10H15NO2/c1-2-13-9(12)5-8-10(11)6-3-4-7-10/h2-4,6-7,11H2,1H3
• InChI Key： BOQNHRUIGIWPHN-UHFFFAOYSA-N
• SMILES： O(CC)C(C#CC1(CCCC1)N)=O

Computed Properties

• Exact Mass: 181.110278721g/mol
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 52.3Ų

Additional information on Ethyl 3-(1-aminocyclopentyl)prop-2-ynoate

Ethyl 3-(1-aminocyclopentyl)prop-2-ynoate (CAS No. 2580207-39-0): An Overview of Its Properties and Applications

Ethyl 3-(1-aminocyclopentyl)prop-2-ynoate (CAS No. 2580207-39-0) is a unique compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its distinctive aminocyclopentyl and propargyl functionalities, offers a versatile platform for the development of novel therapeutics and chemical probes. In this article, we will delve into the structural properties, synthesis methods, and potential applications of Ethyl 3-(1-aminocyclopentyl)prop-2-ynoate.

The molecular structure of Ethyl 3-(1-aminocyclopentyl)prop-2-ynoate is composed of an ethyl ester group, a propargyl (alkynyl) moiety, and a cyclopentane ring substituted with an amino group. The presence of these functional groups imparts unique chemical and physical properties to the compound. The propargyl group is particularly noteworthy due to its ability to participate in various click chemistry reactions, such as the copper-catalyzed azide-alkyne cycloaddition (CuAAC), which has become a cornerstone in bioconjugation and materials science.

Recent studies have highlighted the importance of Ethyl 3-(1-aminocyclopentyl)prop-2-ynoate in the development of targeted drug delivery systems. The aminocyclopentyl moiety can be functionalized to introduce specific targeting ligands or biomolecules, enhancing the selectivity and efficacy of therapeutic agents. For instance, researchers at the University of California have utilized this compound as a scaffold to develop prodrugs that are selectively activated in cancer cells, thereby minimizing systemic toxicity.

In addition to its applications in drug delivery, Ethyl 3-(1-aminocyclopentyl)prop-2-ynoate has shown promise in the field of chemical biology. The compound's ability to undergo efficient click reactions makes it an ideal candidate for labeling and tracking biomolecules within living systems. A study published in the Journal of Medicinal Chemistry demonstrated that Ethyl 3-(1-aminocyclopentyl)prop-2-ynoate can be used to label proteins with high specificity and minimal interference with their biological functions. This property has significant implications for understanding protein-protein interactions and signaling pathways.

The synthesis of Ethyl 3-(1-aminocyclopentyl)prop-2-ynoate typically involves a multi-step process that begins with the preparation of the aminocyclopentane intermediate. One common approach is to start with cyclopentanone, which is converted into an amino derivative through reductive amination. The resulting amine is then coupled with propargylic acid or its ester derivative to form the final product. Advances in catalytic methods have significantly improved the efficiency and yield of these reactions, making large-scale production more feasible.

From a safety perspective, Ethyl 3-(1-aminocyclopentyl)prop-2-ynoate is generally considered safe for laboratory use when proper handling protocols are followed. However, as with any chemical compound, it is essential to adhere to standard safety guidelines and use appropriate personal protective equipment (PPE). Researchers should also be aware of potential environmental impacts and ensure that waste products are disposed of responsibly.

In conclusion, Ethyl 3-(1-aminocyclopentyl)prop-2-ynoate (CAS No. 2580207-39-0) is a versatile compound with a wide range of applications in medicinal chemistry, drug delivery, and chemical biology. Its unique combination of functional groups provides a robust platform for the development of novel therapeutics and research tools. As ongoing research continues to uncover new possibilities, Ethyl 3-(1-aminocyclopentyl)prop-2-ynoate is poised to play an increasingly important role in advancing our understanding and treatment of various diseases.